N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H20N4O2/c1-12-11-16(21-24-12)18(23)19-9-10-22-14(3)17(13(2)20-22)15-7-5-4-6-8-15/h4-8,11H,9-10H2,1-3H3,(H,19,23)
• InChI Key: MWVPTFHTSSLDND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCN2C(=C(C(=N2)C)C3=CC=CC=C3)C
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H20N4O2 and its molecular weight is 324.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have synthesized a series of derivatives related to pyrazolopyrimidines, showing significant anticancer and anti-5-lipoxygenase activities. These compounds were created through various chemical reactions, including condensation and cycloaddition, demonstrating the chemical versatility and potential therapeutic applications of such molecules (Rahmouni et al., 2016).

Molecular Interactions and Mechanisms

A study explored the reaction mechanism of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, revealing insights into the ANRORC rearrangement process. This research contributes to a deeper understanding of the molecular interactions and structural transformations relevant to the synthesis of complex molecules related to N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-5-methylisoxazole-3-carboxamide (Ledenyova et al., 2018).

Anticancer Activities

Another research focus is on the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, which have shown potent cytotoxic activities against various cancer cell lines, highlighting the potential of structurally related compounds in developing anticancer therapies (Deady et al., 2003).

Antioxidant and Antimicrobial Activities

Pyrazolopyridines derivatives have been synthesized and evaluated for their antioxidant and antimicrobial activities, demonstrating the compound's relevance in researching potential new treatments for infections and oxidative stress-related diseases (El‐Borai et al., 2013).

Catalytic Applications

Research into bimetallic composite catalysts using derivatives related to the compound of interest shows high activity in the Suzuki reaction in aqueous media. This work underscores the significance of such compounds in facilitating chemical reactions, potentially leading to more efficient synthesis methods for various chemical products (Bumagin et al., 2019).